Cas no 497833-10-0 (Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-, methyl ester)

• Product name: Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-, methyl ester
• CAS No: 497833-10-0
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 1531700

Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[5-(trifluoromethyl)-1H-pyrazol-1-yl]-, methyl ester
• YMDZJWCGXLMCNN-UHFFFAOYSA-N

• Inchi： 1S/C12H9F3N2O2/c1-19-11(18)8-4-2-3-5-9(8)17-10(6-7-16-17)12(13,14)15/h2-7H,1H3
• InChI Key： YMDZJWCGXLMCNN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1N1C(C(F)(F)F)=CC=N1

Computed Properties

• Exact Mass: 270.06167

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 29-31 °C
• Boiling Point: 76-78 °C(Press: 0.1 Torr)
• PSA: 44.12
• pka: -3?+-.0.10(Predicted)